Cas no 1805861-19-1 (2-(3-Chloropropyl)-4-(trifluoromethoxy)benzyl chloride)

• Product Name: 2-(3-Chloropropyl)-4-(trifluoromethoxy)benzyl chloride
• CAS No: 1805861-19-1
• MF: C₁₁H₁₁Cl₂F₃O
• MW: 287.105652093887
• CID: 4981634
• Update Time: 2025-06-25

2-(3-Chloropropyl)-4-(trifluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-4-(trifluoromethoxy)benzyl chloride

• Inchi： 1S/C11H11Cl2F3O/c12-5-1-2-8-6-10(17-11(14,15)16)4-3-9(8)7-13/h3-4,6H,1-2,5,7H2
• InChI Key： QTANLNWLVWAYPR-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C=CC=1CCl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 223
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Additional information on 2-(3-Chloropropyl)-4-(trifluoromethoxy)benzyl chloride

2-(3-Chloropropyl)-4-(trifluoromethoxy)benzyl Chloride: A Comprehensive Overview

The compound 2-(3-Chloropropyl)-4-(trifluoromethoxy)benzyl chloride, identified by the CAS number 1805861-19-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with a trifluoromethoxy group at the 4-position and a chloropropyl group at the 2-position. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the importance of trifluoromethoxy groups in enhancing the stability and bioavailability of pharmaceutical compounds. The trifluoromethoxy group, being an electron-withdrawing substituent, significantly influences the electronic properties of the benzene ring, thereby modulating the reactivity of the molecule in various chemical reactions. This makes 2-(3-Chloropropyl)-4-(trifluoromethoxy)benzyl chloride an ideal candidate for use in drug design and synthesis.

The chloropropyl group attached to the benzene ring introduces additional functionality to the molecule. This group can undergo various nucleophilic substitutions, making it suitable for use in polymer chemistry and as an intermediate in the synthesis of more complex molecules. Recent advancements in polymer science have demonstrated the potential of this compound as a building block for developing high-performance polymers with tailored properties.

In terms of synthesis, 2-(3-Chloropropyl)-4-(trifluoromethoxy)benzyl chloride can be prepared through a variety of methods, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale production. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high efficiency.

The physical properties of this compound are equally noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for use in diverse chemical processes. Recent studies have also investigated its thermal stability under various conditions, providing valuable insights into its suitability for high-temperature applications.

In conclusion, 2-(3-Chloropropyl)-4-(trifluoromethoxy)benzyl chloride is a multifaceted compound with a wide range of applications across different disciplines. Its unique structure, combined with its favorable chemical and physical properties, positions it as an essential molecule in modern chemistry. As research continues to uncover new potential uses for this compound, its role in advancing scientific and industrial endeavors is expected to grow significantly.